2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-isopropylacetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H25N3O4S/c1-12(2)20-17(23)9-21-14(10-22)8-19-18(21)26-11-13-5-15(24-3)7-16(6-13)25-4/h5-8,12,22H,9-11H2,1-4H3,(H,20,23)
• InChI Key: JIVNPCXATNQZAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C(=CN=C1SCC2=CC(=CC(=C2)OC)OC)CO
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-isopropylacetamide is a useful research compound. Its molecular formula is C18H25N3O4S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Solubilizing Protective Group for Aromatic Thiolates

The 3,4-dimethoxybenzyl group serves as a protective group for the thiol moiety in self-assembled monolayers (SAMs). SAMs of aromatic thiolates find applications in various fields. However, their formation can be hindered due to low solubility of their precursors. The 3,4-dimethoxybenzyl group enhances precursor solubility and stability. During monolayer formation, it cleaves off, especially at elevated temperatures (60 °C) and in the presence of protons (trifluoroacetic acid). The resulting SAMs exhibit the same structure and quality as those obtained from unprotected thiols. .